Cyclopentane

Specification

• Description: Cyclopentane is a colourless flammable acyclic hydrocarbon liquid. It is a widely used component in preparing products like analgesics, insecticides, sedatives, antitumor agents and also finds application in pharmaceutical industry.; Cyclopentane (CP), a cycloalkane, is a flammable liquid with a wide range of industrial applications. The crystalline structure of CP has been investigated based on laser Raman spectrum at 85K and infrared spectra over a range of temperature between 4000-200cm^-1. The impact of support materials on the reaction properties of supported metal catalysts in heterogeneously metal-catalyzed reactions has been studied based on the hydrogen/deuterium exchange reaction in CP. The pyrolytic reaction process of CP has been reported.; Cyclopentane appears as a clear colorless liquid with a petroleum-like odor. Flash point of -35°F. Less dense than water and insoluble in water. Vapors are heavier than air.; Cyclopentane is a cycloalkane that consists of five carbons each bonded with two hydrogens above and below the plane. The parent of the class of cyclopentanes. It has a role as a non-polar solvent. It is a member of cyclopentanes, a cycloalkane and a volatile organic compound.; A group of alicyclic hydrocarbons with the general formula R-C5H9.
• CAS No.: 287-92-3
• Molecular Formula: C5H10
• Molecular Weight: 70.13 g/mol
• IUPAC Name: cyclopentane
• Standard InChI: InChI=1S/C5H10/c1-2-4-5-3-1/h1-5H2
• Standard InChI Key: RGSFGYAAUTVSQA-UHFFFAOYSA-N
• SMILES: C1CCCC1
• Canonical SMILES: C1CCCC1
• Boiling Point: 120.7 °F at 760 mm Hg (USCG, 1999); 49.3 °C; 49.2 °C; 49 °C; 121°F
• Colorform: Colorless liquid
• Flash Point: less than 20 °F (USCG, 1999); -20 °C (-4 °F) (Closed cup); <20 °F (<-7 °C) (Closed cup); -37 °C c.c.; <20°F; -35°F
• Melting Point: -137 °F (USCG, 1999); -93.8 °C; -93.4 °C; -94 °C; -137°F